Cas no 2034597-44-7 (3-(2H-1,3-benzodioxol-5-yl)-1-[3,5-bis(trifluoromethyl)benzoyl]pyrrolidine)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-[3,5-bis(trifluoromethyl)benzoyl]pyrrolidine
• CAS No: 2034597-44-7
• MF: C₂₀H₁₅F₆NO₃
• MW: 431.3284
• CID: 5355558
• Update Time: 2025-10-23

3-(2H-1,3-benzodioxol-5-yl)-1-[3,5-bis(trifluoromethyl)benzoyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-[3,5-bis(trifluoromethyl)phenyl]methanone
• (3-(benzo[d][1,3]dioxol-5-yl)pyrrolidin-1-yl)(3,5-bis(trifluoromethyl)phenyl)methanone
• 3-(2H-1,3-benzodioxol-5-yl)-1-[3,5-bis(trifluoromethyl)benzoyl]pyrrolidine

• Inchi： 1S/C20H15F6NO3/c21-19(22,23)14-5-13(6-15(8-14)20(24,25)26)18(28)27-4-3-12(9-27)11-1-2-16-17(7-11)30-10-29-16/h1-2,5-8,12H,3-4,9-10H2
• InChI Key： FFKXHVRLUPREED-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C(C(F)(F)F)C([H])=C(C=1[H])C(N1C([H])([H])C([H])([H])C([H])(C2C([H])=C([H])C3=C(C=2[H])OC([H])([H])O3)C1([H])[H])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 617
• XLogP3: 4.8
• Topological Polar Surface Area: 38.8

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-[3,5-bis(trifluoromethyl)benzoyl]pyrrolidine

Introduction to 3-(2H-1,3-benzodioxol-5-yl)-1-[3,5-bis(trifluoromethyl)benzoyl]pyrrolidine (CAS No. 2034597-44-7)

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-[3,5-bis(trifluoromethyl)benzoyl]pyrrolidine, identified by its CAS number 2034597-44-7, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in therapeutic research. The presence of both 2H-1,3-benzodioxol and bis(trifluoromethyl)benzoyl moieties introduces unique pharmacophoric features that contribute to its distinctive chemical and biological properties.

Recent studies have highlighted the importance of benzodioxol derivatives in the development of novel pharmacological agents. The 2H-1,3-benzodioxol scaffold, commonly found in various bioactive molecules, is known for its ability to interact with biological targets in a highly specific manner. This structural motif has been extensively explored in the design of compounds with potential antimicrobial, anti-inflammatory, and even anticancer properties. The incorporation of the bis(trifluoromethyl)benzoyl group further enhances the compound's pharmacological profile by introducing lipophilicity and electronic modulation, which are critical factors in drug design.

In the realm of medicinal chemistry, the pyrrolidine ring serves as a versatile pharmacophore due to its ability to mimic certain biological functionalities and improve oral bioavailability. The compound in question combines these elements into a single molecular entity, creating a platform that is both structurally complex and biologically relevant. This synergy between the 2H-1,3-benzodioxol and pyrrolidine moieties suggests that 3-(2H-1,3-benzodioxol-5-yl)-1-[3,5-bis(trifluoromethyl)benzoyl]pyrrolidine may exhibit a range of pharmacological activities that are not observed with simpler analogs.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The structural features present in 3-(2H-1,3-benzodioxol-5-yl)-1-[3,5-bis(trifluoromethyl)benzoyl]pyrrolidine provide a rich foundation for medicinal chemists to explore modifications that could enhance its potency, selectivity, and pharmacokinetic properties. For instance, the bis(trifluoromethyl)benzoyl group can be modified to optimize metabolic stability or binding affinity to specific biological targets. Similarly, the 2H-1,3-benzodioxol moiety offers opportunities for functionalization to fine-tune interactions with enzymes or receptors.

Current research in this area is focused on understanding the molecular mechanisms by which such compounds exert their effects. Computational modeling and experimental studies are being employed to elucidate the interactions between 3-(2H-1,3-benzodioxol-5-yl)-1-[3,5-bis(trifluoromethyl)benzoyl]pyrrolidine and its intended biological targets. These efforts are crucial for identifying potential therapeutic applications and for guiding the optimization process toward more effective drug candidates.

The significance of this compound extends beyond its immediate pharmacological potential. It exemplifies the growing trend in drug discovery toward the design of highly specialized molecules that combine multiple pharmacophoric elements into a single entity. This approach allows for greater flexibility in optimizing drug-like properties while maintaining or enhancing biological activity. As such, 3-(2H-1,3-benzodioxol-5-yl)-1-[3,5-bis(trifluoromethyl)benzoyl]pyrrolidine represents an important contribution to the evolving landscape of medicinal chemistry.

In conclusion, the compound CAS No. 2034597-44-7, formally known as 3-(2H-1,3-benzodioxol-5-yl)-1-[3,5-bis(trifluoromethyl)benzoyl]pyrrolidine, holds considerable promise as a lead structure for further pharmaceutical development. Its unique structural composition and demonstrated potential in modulating biological pathways make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic strategies, this molecule is poised to play a pivotal role in advancing our understanding of drug design and development.